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For Researchers, Scientists, and Drug Development Professionals

Introduction
Antimony(V) phosphate, with the chemical formula SbPO₄, is an inorganic compound that

has garnered significant interest in materials science and environmental chemistry. Its unique

structural and chemical properties make it a material of choice for applications such as ion

exchange, catalysis, and as a component in specialty glasses. This technical guide provides a

comprehensive overview of the core chemical properties of Antimony(V) phosphate, with a

focus on quantitative data, experimental protocols, and the underlying chemical processes.

While antimony compounds have historical applications in medicine, the focus of this guide is

on the material science aspects of Antimony(V) phosphate.

Chemical and Physical Properties
Antimony(V) phosphate is a white, crystalline solid. It is known for its high thermal and

chemical stability, particularly in acidic and neutral environments, which underpins its utility in

various applications.[1]

Structure and Crystallography
Antimony(V) phosphate crystallizes in a monoclinic system. The detailed crystallographic

data are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b040821?utm_src=pdf-interest
https://www.benchchem.com/product/b040821?utm_src=pdf-body
https://www.benchchem.com/product/b040821?utm_src=pdf-body
https://www.benchchem.com/product/b040821?utm_src=pdf-body
https://www.benchchem.com/product/b040821?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2776685/
https://www.benchchem.com/product/b040821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Crystal System Monoclinic

Space Group C2/c

Unit Cell Dimensions
a = 6.791 Å, b = 8.033 Å, c = 7.046 Å, β =

115.90°

Formula Units per Unit Cell (Z) 4

Source: Wikipedia

Solubility and Hydrolysis
Antimony(V) phosphate is generally considered to be insoluble in water. However, a specific

solubility product constant (Ksp) is not readily available in the published literature. Its low

solubility is a key attribute for its application as a stable ion exchange material. The compound

may undergo slow hydrolysis in aqueous media, the extent of which is dependent on pH and

temperature.

Thermal Stability
Antimony(V) phosphate exhibits good thermal stability. Thermogravimetric analysis (TGA)

and differential thermal analysis (DTA) have been employed to study its behavior at elevated

temperatures. It is reported to be stable up to high temperatures, eventually decomposing at

1218 K (945 °C) by losing oxygen to form Antimony(III) phosphate (SbPO₄).

Thermal Property Value

Decomposition Temperature 1218 K (945 °C)

Source: Wikipedia

Experimental Protocols
Synthesis of Antimony(V) Phosphate
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A common method for the synthesis of Antimony(V) phosphate involves the reaction of

hydrated antimony(V) oxide with a phosphate source, such as ammonium dihydrogen

phosphate.

Materials:

Hydrated Antimony(V) oxide (Sb₂O₅·xH₂O)

Ammonium dihydrogen phosphate ((NH₄)H₂PO₄)

Deionized water

Furnace

Crucible

Procedure:

A stoichiometric mixture of hydrated antimony(V) oxide and ammonium dihydrogen

phosphate is prepared.

The reactants are thoroughly mixed in a crucible.

The mixture is heated in a furnace at a controlled temperature. While the exact temperature

profile can vary, heating to several hundred degrees Celsius is typical to initiate the reaction

and drive off water and ammonia.

The resulting solid is cooled, washed with deionized water to remove any unreacted starting

materials or soluble byproducts, and then dried.

Below is a graphical representation of the synthesis workflow.
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Reactants Preparation

Reaction

Product Purification

Hydrated Antimony(V) Oxide
(Sb₂O₅·xH₂O)

Mixing of Reactants

Ammonium Dihydrogen Phosphate
((NH₄)H₂PO₄)

Heating in Furnace

Cooling

Washing with Deionized Water

Drying

Antimony(V) Phosphate
(SbOPO₄)
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Input

Process

Output

Contaminated Water
(Containing Heavy Metal Ions, Mⁿ⁺)

Contacting Contaminated Water
with Ion Exchanger

Antimony(V) Phosphate
(SbOPO₄·H⁺)

Ion Exchange Reaction
nSbOPO₄·H⁺ + Mⁿ⁺ ⇌ (SbOPO₄)ₙ·Mⁿ⁺ + nH⁺

Treated Water
(Reduced Heavy Metal Concentration)

Loaded Ion Exchanger
((SbOPO₄)ₙ·Mⁿ⁺)

Regeneration of Ion Exchanger
(e.g., with acid)

Recycled
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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